Cas no 2171825-71-9 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylbutanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylbutanoic acid
• CAS No: 2171825-71-9
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6487237
• PubChem ID: 165805303
• Update Time: 2025-06-07

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylbutanoic acid
• 3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3-methylbutanoic acid
• 2171825-71-9
• EN300-1515585

• Inchi： 1S/C26H32N2O5/c1-4-17(13-23(29)28-26(2,3)14-24(30)31)15-27-25(32)33-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22H,4,13-16H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： VTDOCJXOOUEYSK-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC)CC(NC(C)(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylbutanoic acid

Introduction to 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylbutanoic Acid (CAS No. 2171825-71-9)

The compound 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylbutanoic acid, identified by its CAS number 2171825-71-9, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This intricate molecular structure, characterized by its multifaceted functional groups, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a fluorenylmethoxycarbonyl (Fmoc) group and an extended amide backbone suggests a high degree of structural complexity, which is often leveraged in the design of biologically active molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds, particularly those incorporating aromatic moieties such as fluorene derivatives. The Fmoc group, a protecting group widely used in peptide synthesis, not only enhances the stability of reactive intermediates but also serves as a versatile handle for further chemical modifications. This dual functionality makes 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylbutanoic acid a valuable building block for constructing more complex pharmacophores.

The molecular framework of this compound features a series of interconnected functional units, including an amide linkage, an aliphatic side chain with a methyl substituent, and a pentylamine moiety. Such structural motifs are frequently encountered in bioactive molecules due to their ability to interact with biological targets through various non-covalent interactions. The amide bond, in particular, is a cornerstone of protein-ligand interactions and has been extensively exploited in the design of peptidomimetics and enzyme inhibitors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for complex molecules like 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylbutanoic acid with unprecedented accuracy. These computational studies have highlighted the compound's potential as a scaffold for developing novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The ability to fine-tune the electronic and steric properties of the molecule through strategic modifications has opened up new avenues for drug discovery.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the Fmoc group at the amino terminus is typically achieved through an acylation reaction with an appropriate carboxylic acid derivative. Subsequent functionalization of the remaining reactive sites, such as the carboxylic acid group at the other end of the molecule, requires careful consideration to avoid unwanted side reactions.

In addition to its synthetic significance, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylbutanoic acid has been investigated for its potential biological activities. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in disease pathogenesis. For instance, its structural features are reminiscent of known inhibitors that target kinases and proteases—key players in cellular signaling pathways associated with cancer progression.

The role of fluorene derivatives in medicinal chemistry cannot be overstated. These aromatic systems are known for their rigidity and hydrophobicity, which contribute to their ability to bind tightly to biological targets. Moreover, fluorene-based compounds often exhibit favorable pharmacokinetic properties, including good solubility and metabolic stability. These attributes make them attractive candidates for further development into clinical candidates.

As research in this field continues to evolve, new methodologies for synthesizing complex molecules like 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylbutanoic acid are being developed. Techniques such as flow chemistry and continuous manufacturing are gaining traction due to their ability to improve efficiency and scalability while maintaining high levels of precision. These innovations are likely to accelerate the discovery and development of novel therapeutics based on sophisticated molecular architectures.

The integration of machine learning and artificial intelligence into drug discovery pipelines has also revolutionized how compounds like this are designed and optimized. By leveraging vast datasets generated from experimental and computational studies, AI-driven platforms can predict the properties of potential drug candidates with remarkable accuracy. This approach has already led to the identification of several promising molecules that would have been difficult or impossible to uncover using traditional methods alone.

In conclusion,3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylbutanoic acid (CAS No. 2171825-71-9) represents a fascinating example of how intricate molecular structures can be harnessed for therapeutic purposes. Its unique combination of functional groups makes it a versatile tool for medicinal chemists seeking to develop innovative treatments for human diseases. As research progresses，this compound is poised to play a significant role in shaping the future landscape of pharmaceutical innovation.